Cas no 36157-41-2 (2,5-Dichlorothiophene-3-carboxylic acid)

2,5-Dichlorothiophene-3-carboxylic acid structure
36157-41-2 structure
Product Name:2,5-Dichlorothiophene-3-carboxylic acid
CAS No:36157-41-2
MF:C5H2Cl2O2S
MW:197.039178371429
MDL:MFCD00082908
CID:89185
PubChem ID:225438
Update Time:2025-04-18

2,5-Dichlorothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dichlorothiophene-3-carboxylic acid
    • 2,5-Dichloro-3-Thiopheneformic Acid
    • 3-Fluorophenylhydrazine HCl
    • AKOS000122859
    • 2,5-dichloro-thiophene-3-carboxylic acid
    • NSC 14775
    • CHEMBL4288645
    • SCHEMBL792551
    • 2,5-Dichloro-3-thiophenecarboxylic acid
    • 36157-41-2
    • AM20090574
    • CS-W015685
    • FBUUZRITKBLZJX-UHFFFAOYSA-N
    • MFCD00082908
    • PB12074
    • SY020987
    • N-(2-chloroethyl)-benzylamine
    • 3-Thiophenecarboxylic acid, 2,5-dichloro-
    • DTXSID20279958
    • 2,5-Dichlorothiophene-3-carboxylic acid, 97%
    • J-507325
    • BDBM50467727
    • F2182-0127
    • NSC-14775
    • FT-0610335
    • 2,5-Dichlorothiophene-3-carboxylicacid,98+%
    • NSC14775
    • 2,5-Dichlorothiophene-3-carboxylicacid
    • Z89283593
    • EN300-12413
    • GS-6803
    • DB-020058
    • MDL： MFCD00082908
    • Inchi： 1S/C5H2Cl2O2S/c6-3-1-2(5(8)9)4(7)10-3/h1H,(H,8,9)
    • InChI Key： FBUUZRITKBLZJX-UHFFFAOYSA-N
    • SMILES： ClC1=C(C(=O)O)C=C(S1)Cl
    • BRN： 127865

Computed Properties

  • Exact Mass: 195.91500
  • Monoisotopic Mass: 195.915
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.1
  • Topological Polar Surface Area: 65.5A^2

Experimental Properties

  • Color/Form: powder
  • Density: 1.708
  • Melting Point: 147-151 °C (lit.)
  • Boiling Point: 296.6°C at 760 mmHg
  • Flash Point: 133.2±25.9 °C
  • PSA: 65.54000
  • LogP: 2.75310
  • Solubility: Insoluble

2,5-Dichlorothiophene-3-carboxylic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302-H315-H319-H335
  • Warning Statement： P261-P305 + P351 + P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xn
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S36
  • Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C

2,5-Dichlorothiophene-3-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,5-Dichlorothiophene-3-carboxylic acid Pricemore >>

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2,5-Dichlorothiophene-3-carboxylic acid Production Method

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